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Compound of Interest

Compound Name: D-(+)-Trehalose-13C12

Cat. No.: B15555037 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of D-(+)-Trehalose-13C12, a non-hazardous, isotopically labeled carbohydrate.

Core Safety and Handling Protocols
While D-(+)-Trehalose-13C12 is not classified as a hazardous substance, adherence to good

laboratory practices is crucial.[1][2] Before handling, it is important to wear appropriate

personal protective equipment (PPE), including safety glasses and gloves.[3][4][5] Handling

should be conducted in a well-ventilated area to minimize inhalation of any airborne dust.[4][5]

[6] In case of a spill, the material should be swept up and placed into a suitable, labeled

container for disposal, avoiding methods that could generate dust.[3][7]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of D-(+)-Trehalose, which

are applicable to its 13C12 labeled form.
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Property Value

Physical State Solid (Powder)[3]

Appearance Off-white[3]

Odor Odorless[3]

pH (10% aq. sol.) 4.5-6.5[3]

Melting Point 97 - 99 °C[3]

Solubility Water Soluble[3]

Molecular Formula C12H22O11·2H2O

Molecular Weight 378.32 g/mol [5]

Step-by-Step Disposal Procedure
The disposal of D-(+)-Trehalose-13C12 should be conducted in accordance with local,

regional, and national regulations.[3] As it is not considered a hazardous chemical, the disposal

procedure is straightforward.

Experimental Protocol: Waste Characterization and Disposal

Waste Assessment: Confirm that the D-(+)-Trehalose-13C12 waste is not mixed with any

hazardous materials. If it is, the mixture must be treated as hazardous waste and disposed

of accordingly.

Containerization: Place the dry, uncontaminated D-(+)-Trehalose-13C12 waste into a clearly

labeled, sealed container.

Regulatory Consultation: Consult your institution's environmental health and safety (EHS)

office or local waste disposal regulations to confirm the appropriate disposal pathway for

non-hazardous chemical waste.

Disposal: For small quantities of uncontaminated D-(+)-Trehalose-13C12, disposal with

normal laboratory trash may be permissible, subject to institutional and local guidelines.

Alternatively, it can be dissolved in a large amount of water and disposed of down the drain,

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=BP2687100&productDescription=D-+%28%2B%29+-TREHALOSE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP2687100&productDescription=D-+%28%2B%29+-TREHALOSE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP2687100&productDescription=D-+%28%2B%29+-TREHALOSE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP2687100&productDescription=D-+%28%2B%29+-TREHALOSE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP2687100&productDescription=D-+%28%2B%29+-TREHALOSE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP2687100&productDescription=D-+%28%2B%29+-TREHALOSE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.himediadownloads.com/MSDS/TC177.pdf
https://www.benchchem.com/product/b15555037?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=BP2687100&productDescription=D-+%28%2B%29+-TREHALOSE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b15555037?utm_src=pdf-body
https://www.benchchem.com/product/b15555037?utm_src=pdf-body
https://www.benchchem.com/product/b15555037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


again, pending local regulations which may restrict this practice. For larger quantities, a

licensed chemical waste disposal service should be utilized.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of D-(+)-
Trehalose-13C12.
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Caption: Disposal workflow for D-(+)-Trehalose-13C12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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